3,3-Diphenylpropyl isocyanate
Overview
Description
Synthesis Analysis
The most common method of synthesizing 3,3-Diphenylpropyl isocyanate involves the reaction of 3,3-diphenylpropylamine with phosgene. The product is then treated with hydrochloric acid to obtain the final product DPPI.
Molecular Structure Analysis
The molecular formula of this compound is C16H15NO . It has a molecular weight of 237.30 g/mol .
Chemical Reactions Analysis
This compound is an isocyanate and is used as a reagent in various chemical reactions. It is used as a catalyst in the production of polyurethane foam and other polymers. It is believed to react with alcohols, amines, and carboxylic acids to form isocyanates.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 237.30 grams per mole . It has a boiling point of 306°C. The melting point of DPPI ranges from -28.4°C to -28°C. DPPI is soluble in most organic solvents, but it is insoluble in water.
Scientific Research Applications
3,3-Diphenylpropyl isocyanate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and polymers. It has also been used as a catalyst in the production of polyurethane foam and other polymers. This compound has been used in the synthesis of a variety of compounds, such as polyurethane foam, polyurea, and polyurethane elastomers. It has also been used in the synthesis of polycarbonates, polyamides, and polyesters.
Mechanism of Action
3,3-Diphenylpropyl isocyanate is an isocyanate and is used as a reagent in various chemical reactions. It is used as a catalyst in the production of polyurethane foam and other polymers. It is believed to react with alcohols, amines, and carboxylic acids to form isocyanates. Isocyanates are highly reactive and can form strong covalent bonds with other molecules. This reaction is believed to be the main mechanism of action of this compound in the synthesis of various organic compounds.
Biochemical and Physiological Effects
This compound is considered a hazardous substance due to its potential to cause skin and respiratory irritation and other health effects. Inhaling this compound can cause irritation to the eyes, nose, and throat. Skin contact with this compound can cause irritation and redness. Ingestion of this compound can cause nausea, vomiting, and abdominal pain. Prolonged exposure to this compound can cause damage to the liver and kidneys.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,3-Diphenylpropyl isocyanate in lab experiments is that it is a relatively inexpensive reagent. It is also easy to use and can be stored at room temperature. However, it is important to use proper safety precautions when handling this compound, as it is a hazardous substance. It is also important to use an inert atmosphere when handling this compound to prevent the formation of side products.
Future Directions
The future of 3,3-Diphenylpropyl isocyanate in scientific research is promising. It is a versatile reagent that can be used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers. It can also be used as a catalyst in the production of polyurethane foam and other polymers. In addition, this compound can be used in the synthesis of polycarbonates, polyamides, and polyesters. Future research should focus on developing new methods for the synthesis of this compound and exploring its potential applications in the synthesis of other organic compounds.
properties
IUPAC Name |
(3-isocyanato-1-phenylpropyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO/c18-13-17-12-11-16(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16H,11-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTUPWXAZYPWKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCN=C=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30611289 |
Source
|
| Record name | 1,1'-(3-Isocyanatopropane-1,1-diyl)dibenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30611289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41347-11-9 |
Source
|
| Record name | 1,1'-(3-Isocyanatopropane-1,1-diyl)dibenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30611289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3,-Diphenylpropyl isoyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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